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Compound of Interest

Compound Name: KAT modulator-1

Cat. No.: B10857415

An In-depth Technical Guide to KAT Modulator-1

For Researchers, Scientists, and Drug Development Professionals

Abstract

KAT modulator-1 is a novel small molecule identified as a modulator of lysine
acetyltransferases (KATs), specifically showing interaction with the p300 protein. This technical
guide provides a comprehensive overview of the known chemical properties, biological
activities, and proposed mechanisms of action of KAT modulator-1. The information compiled
herein is intended to serve as a foundational resource for researchers engaged in epigenetics,
drug discovery, and the development of therapeutics targeting KATs. While a definitive
chemical structure is not publicly available, this document synthesizes the current
understanding of KAT modulator-1's function and provides generalized experimental protocols
for its characterization.

Chemical and Physical Properties

While a visual representation of the chemical structure for KAT modulator-1 is not publicly
available, key identifiers and properties have been reported.
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Property Value
Molecular Formula C20H3602
Molecular Weight 308.50 g/mol
CAS Number 1314006-43-3

Biological Activity and Mechanism of Action

KAT modulator-1 has been characterized as a modulator of lysine acetyltransferases with a
distinct mechanism of action. It has been shown to interact with the full-length p300 protein, a
crucial transcriptional co-activator with histone acetyltransferase (HAT) activity. Notably, KAT
modulator-1 does not appear to bind to the catalytic domain of p300, suggesting an allosteric
mode of regulation or interaction with a non-catalytic domain.[1]

The functional consequences of this interaction have been observed through its inhibitory
effects on histone acetylation.

In Vitro Inhibition of KAT3A

In enzymatic assays, KAT modulator-1 has demonstrated inhibitory activity against
recombinant KAT3A, which is part of the p300/CBP family.

Concentration Inhibition of KAT3A

50 pM 79-83%

Cellular Histone Acetylation

Studies in the human monocytic cell line U937 have shown that KAT modulator-1 can reduce
histone H3 acetylation, indicating its cell permeability and activity in a cellular context.[1]

Concentration Effect
15 uM Reduction in H3 acetylation
30 uM Reduction in H3 acetylation
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Experimental Protocols

The following are generalized protocols for assays relevant to the characterization of KAT
modulator-1, based on standard laboratory practices.

Histone Acetyltransferase (HAT) Inhibition Assay

This protocol describes a non-radioactive, colorimetric assay to determine the inhibitory activity
of KAT modulator-1 on HAT enzymes like p300/KAT3A.

Materials:

e Recombinant human p300 (or other KAT enzyme)
o Histone H3 peptide substrate

o Acetyl-CoA

o HAT assay buffer

» NADH generating enzyme

o Developer solution

» 96-well microplate

Microplate reader

Procedure:

Prepare a solution of KAT modulator-1 at various concentrations.

e In a 96-well plate, add the HAT assay buffer, recombinant KAT enzyme, and the KAT
modulator-1 solution or vehicle control.

e Pre-incubate the plate at 37°C for 10-15 minutes.

e Initiate the reaction by adding a mixture of the histone H3 peptide substrate and Acetyl-CoA
to each well.
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Incubate the plate at 37°C for 1-2 hours.
Add the NADH generating enzyme and developer solution to each well.
Incubate at 37°C for 30-60 minutes, or until a stable color develops.

Measure the absorbance at the appropriate wavelength (e.g., 440 nm) using a microplate
reader.

Calculate the percentage of inhibition by comparing the absorbance of the wells treated with
KAT modulator-1 to the vehicle control wells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10857415#chemical-structure-and-properties-of-kat-
modulator-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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